Cas no 99170-99-7 (3-methyl-1H-Pyrazole-1-methanol)

3-methyl-1H-Pyrazole-1-methanol structure
99170-99-7 structure
Product Name:3-methyl-1H-Pyrazole-1-methanol
CAS No:99170-99-7
MF:C4H6N2O2
MW:114.102640628815
CID:750338
PubChem ID:23326348
Update Time:2025-04-19

3-methyl-1H-Pyrazole-1-methanol Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1H-Pyrazole-1-methanol
    • 1-methyl-pyrazolidine-3,5-dione
    • 1-methylpyrazolidine-3,5-dione
    • 3,5-Pyrazolidinedione, 1-methyl-
    • SCHEMBL1708928
    • DTXSID70632953
    • JTPISCWESNJUEM-UHFFFAOYSA-N
    • 99170-99-7
    • Inchi: 1S/C4H6N2O2/c1-6-4(8)2-3(7)5-6/h2H2,1H3,(H,5,7)
    • InChI Key: JTPISCWESNJUEM-UHFFFAOYSA-N
    • SMILES: O=C1CC(NN1C)=O

Computed Properties

  • Exact Mass: 114.042927438g/mol
  • Monoisotopic Mass: 114.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 49.4Ų

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